Cas no 60582-98-1 (alpha-Cyclodextrin hydrate)

• Product Name: alpha-Cyclodextrin hydrate
• CAS No: 60582-98-1
• Molecular Formula: C₃₆H₆₂O₃₁
• Molecular Weight: 990.8589
• CID: 5017225
• PubChem ID: 60161466

alpha-Cyclodextrin hydrate Properties

Names and Identifiers

• alpha-Cyclodextrin hydrate
• Cyclohexaamylose hydrate
• Schardinger alpha-Dextrin
• water.beta-cyclodextrin
• ^a-Cyclodextrin hydrate
• alpha-cyclodextrin water
• 972.86 (anhydrous)
• C36H60O30.xH2O
• O646
• ?-Cyclodextrin (hydrate)
• SCHEMBL2432145
• 51211-51-9
• E79116
• AKOS025311005
• (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31R,32R,33R,34R,35R,36R,37R,38R,39R,40R,41R,42R)-5,10,15,20,25,30-hexakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29-dodecaoxaheptacyclo[26.2.2.2^{3,6}.2^{8,11}.2^{13,16}.2^{18,21}.2^{23,26}]dotetracontane-31,32,33,34,35,36,37,38,39,40,41,42-dodecol hydrate
• (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31R,32R,33R,34R,35R,36R,37R,38R,39R,40R,41R,42R)-5,10,15,20,25,30-hexakis(hydroxymethyl)-2,4,7,9,12,14,17,19,22,24,27,29-dodecaoxaheptacyclo[26.2.2.23,6.28,11.213,16.218,21.223,26]dotetracontane-31,32,33,34,35,36,37,38,39,40,41,42-dodecol;hydrate
• 60582-98-1
• EN300-19631824
• MFCD00150804
• CS-0199177
• UQIQLAUJPPOBJR-HAPKRNSXSA-N
• AS-15258
• BCA21151

• MDL： MFCD00150804
• InChIKey： UQIQLAUJPPOBJR-HAPKRNSXSA-N
• Inchi： 1S/C36H60O30.H2O/c37-1-7-25-13(43)19(49)31(55-7)62-26-8(2-38)57-33(21(51)15(26)45)64-28-10(4-40)59-35(23(53)17(28)47)66-30-12(6-42)60-36(24(54)18(30)48)65-29-11(5-41)58-34(22(52)16(29)46)63-27-9(3-39)56-32(61-25)20(50)14(27)44;/h7-54H,1-6H2;1H2/t7-,8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-;/m1./s1
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H].O([H])[H]

Computed Properties

• Exact Mass: 990.32750517g/mol
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 31
• Rotatable Bond Count: 6
• Monoisotopic Mass: 990.32750517g/mol
• Heavy Atom Count: 67
• Complexity: 1250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 476

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides